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molecular formula C9H9ClO2S B1335092 2,3-dihydro-1H-indene-5-sulfonyl chloride CAS No. 52205-85-3

2,3-dihydro-1H-indene-5-sulfonyl chloride

Cat. No. B1335092
CAS RN: 52205-85-3
M. Wt: 216.68 g/mol
InChI Key: SWLIXMXSCZYVTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07282595B2

Procedure details

To a solution of indane (50 mmol, 6.11 mL) in dichloromethane (50 mL) at 0° C. is added dropwise chlorosulfonic acid (200 mmol, 13.3 mL). The resulting solution is allowed to return to room temperature and stirred for 2 hrs. The solution is then poured slowly onto a mixture of ice (200 g) and dichloromethane (50 mL). The organic layer is separated, washed with brine (50 mL), dried over sodium sulfate, filtered and evaporated to produce indan-5-sulfonic acid chloride.
Name
indane
Quantity
6.11 mL
Type
reactant
Reaction Step One
Name
chlorosulfonic acid
Quantity
13.3 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
50 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
200 g
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
indan-5-sulfonic acid chloride

Identifiers

REACTION_CXSMILES
[CH2:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH2:3][CH2:2]1.[Cl:10][S:11](O)(=[O:13])=[O:12]>ClCCl>[CH2:1]1[C:9]2[C:4](=[CH:5][C:6]([S:11]([Cl:10])(=[O:13])=[O:12])=[CH:7][CH:8]=2)[CH2:3][CH2:2]1

Inputs

Step One
Name
indane
Quantity
6.11 mL
Type
reactant
Smiles
C1CCC2=CC=CC=C12
Name
chlorosulfonic acid
Quantity
13.3 mL
Type
reactant
Smiles
ClS(=O)(=O)O
Name
dichloromethane
Quantity
50 mL
Type
solvent
Smiles
ClCCl
Step Two
[Compound]
Name
ice
Quantity
200 g
Type
reactant
Smiles
Name
dichloromethane
Quantity
50 mL
Type
solvent
Smiles
ClCCl

Conditions

Stirring
Type
CUSTOM
Details
stirred for 2 hrs
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to return to room temperature
CUSTOM
Type
CUSTOM
Details
The organic layer is separated
WASH
Type
WASH
Details
washed with brine (50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 2 h
Name
indan-5-sulfonic acid chloride
Type
product
Smiles
C1CCC2=CC(=CC=C12)S(=O)(=O)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.